Cas no 1183151-14-5 (3-(2-ETHOXYPHENYL)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE)

• Product Name: 3-(2-ETHOXYPHENYL)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE
• CAS No: 1183151-14-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4575772
• PubChem ID: 136165551
• Update Time: 2025-06-08

3-(2-ETHOXYPHENYL)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE Chemical and Physical Properties

Names and Identifiers

• 3-(2-ETHOXYPHENYL)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE

• Inchi： 1S/C10H10N2O3/c1-2-14-8-6-4-3-5-7(8)9-11-10(13)15-12-9/h3-6H,2H2,1H3,(H,11,12,13)
• InChI Key： ORZYBEYDOAQNIJ-UHFFFAOYSA-N
• SMILES： O1C(=O)N=C(C2=CC=CC=C2OCC)N1

Additional information on 3-(2-ETHOXYPHENYL)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE

3-(2-EthoxypHENYL)-4,5-Dihydro-1,2,4-Oxadiazol-5-one: A Comprehensive Overview

3-(2-EthoxypHENYL)-4,5-Dihydro-1,2,4-Oxadiazol-5-one, also known by its CAS number 1183151-14-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxadiazolones, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The structure of this compound is characterized by a substituted phenyl group attached to the oxadiazolone ring, making it a valuable molecule for various applications.

The synthesis of 3-(2-EthoxypHENYL)-4,5-Dihydro-1,2,4-Oxadiazol-5-one involves a series of well-defined chemical reactions. Typically, the starting material is a substituted phenyl derivative, which undergoes nucleophilic substitution or coupling reactions to form the oxadiazolone ring. The presence of the ethoxy group on the phenyl ring introduces steric and electronic effects that influence the reactivity and stability of the compound. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity in the synthesis process.

In terms of physical properties, 3-(2-EthoxypHENYL)-4,5-Dihydro-1,2,4-Oxadiazol-5-one exhibits a melting point in the range of 180–190°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is low due to the hydrophobic nature of the ethoxyphenyl group. These properties make it suitable for applications where controlled release or targeted delivery is required.

The chemical structure of this compound plays a crucial role in its biological activity. The oxadiazolone ring is known for its ability to act as a hydrogen bond acceptor, which enhances its interactions with biological targets such as enzymes and receptors. Recent research has focused on evaluating its potential as an inhibitor of certain kinase enzymes involved in cancer progression. Initial studies have shown promising results, with the compound demonstrating moderate inhibitory activity against targets such as EGFR (Epidermal Growth Factor Receptor) and Aurora kinases.

In addition to its biological applications, 3-(2-EthoxypHENYL)-4,5-Dihydro-1,2,4-Oxadiazol-5-one has also been explored for its potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to study its frontier molecular orbitals and interaction patterns with biological targets. These studies have revealed that the ethoxyphenyl group significantly influences the electronic distribution within the molecule, thereby affecting its reactivity.

In conclusion, 3-(2-EthoxypHENYL)-4,5-Dihydro-1,2,4-Oxadiazol-5-one is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.